1-Phenyl-2-((2-(p-tolyl)-4-tosyloxazol-5-yl)thio)ethanone

• IUPAC Name: 2-[[2-(4-methylphenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C25H21NO4S2/c1-17-8-12-20(13-9-17)23-26-24(32(28,29)21-14-10-18(2)11-15-21)25(30-23)31-16-22(27)19-6-4-3-5-7-19/h3-15H,16H2,1-2H3
• InChI Key: BQNINOVRUZPLKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)SCC(=O)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)C
• Molecular Formula: C25H21NO4S2
• Molecular Weight: 463.6 g/mol

Description

1-Phenyl-2-((2-(p-tolyl)-4-tosyloxazol-5-yl)thio)ethanone, also known as PTOTE, is a compound that has been used in scientific research for various purposes. PTOTE is a thioether ketone compound that has a phenyl and p-tolyl group attached to it. The compound has shown promising results in various studies and has been used in different applications.

Mechanism of Action

1-Phenyl-2-((2-(p-tolyl)-4-tosyloxazol-5-yl)thio)ethanone inhibits the activity of PTP1B by binding to the active site of the enzyme. This results in the inhibition of insulin signaling pathways, which leads to increased glucose uptake and improved glycemic control.
Biochemical and Physiological Effects:
1-Phenyl-2-((2-(p-tolyl)-4-tosyloxazol-5-yl)thio)ethanone has been shown to have beneficial effects on glucose metabolism and insulin sensitivity in animal studies. The compound has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

1-Phenyl-2-((2-(p-tolyl)-4-tosyloxazol-5-yl)thio)ethanone has several advantages for laboratory experiments, including its high purity and stability. However, the compound is relatively expensive and requires specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for research on 1-Phenyl-2-((2-(p-tolyl)-4-tosyloxazol-5-yl)thio)ethanone, including the development of more potent and selective PTP1B inhibitors, the investigation of the compound's potential as a therapeutic agent for type 2 diabetes and obesity, and the exploration of its applications in materials science and organic synthesis. Additionally, further studies are needed to elucidate the biochemical and physiological effects of 1-Phenyl-2-((2-(p-tolyl)-4-tosyloxazol-5-yl)thio)ethanone and to investigate its potential as a treatment for other diseases.

Synthesis Methods

1-Phenyl-2-((2-(p-tolyl)-4-tosyloxazol-5-yl)thio)ethanone can be synthesized using a multi-step process that involves the reaction of 2-bromo-4-tosyloxazole with p-tolylmagnesium bromide to form a Grignard reagent. The Grignard reagent is then reacted with 1-phenyl-2-bromoethanone to obtain 1-Phenyl-2-((2-(p-tolyl)-4-tosyloxazol-5-yl)thio)ethanone.

Scientific Research Applications

1-Phenyl-2-((2-(p-tolyl)-4-tosyloxazol-5-yl)thio)ethanone has been used in various scientific research applications, including medicinal chemistry, organic synthesis, and materials science. The compound has shown potential as an inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is an important target for the treatment of type 2 diabetes and obesity. 1-Phenyl-2-((2-(p-tolyl)-4-tosyloxazol-5-yl)thio)ethanone has also been used in the synthesis of novel materials and as a building block for the preparation of other thioether ketone compounds.